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Compound of Interest

Compound Name: Octanal-d16

Cat. No.: B588414 Get Quote

An In-Depth Technical Guide to Interpreting an Octanal-d16 Certificate of Analysis

For researchers, scientists, and professionals in drug development, a Certificate of Analysis

(CoA) for a deuterated compound like Octanal-d16 is a critical document that guarantees the

identity, purity, and quality of the material. Understanding the nuances of a CoA is paramount

for ensuring the accuracy and reproducibility of experimental results. This guide provides a

detailed walkthrough of a typical Octanal-d16 CoA, explaining each section and the

significance of the analytical data presented.

Understanding the Certificate of Analysis
A Certificate of Analysis is a formal document issued by the manufacturer that confirms a

specific batch of a product meets its predetermined specifications. For a deuterated compound

such as Octanal-d16, the CoA provides essential data on its chemical purity and, crucially, its

isotopic enrichment.

Key Sections of an Octanal-d16 CoA
An Octanal-d16 CoA is typically divided into several key sections, each providing specific

information about the product. Below is a breakdown of these sections with an interpretation of

the data you would expect to find.

Product Identification
This section provides fundamental information to identify the product.
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Parameter Example Data Interpretation

Product Name Octanal-d16

The common name of the

compound, indicating it is an

octane-based aldehyde with

16 deuterium atoms.

Catalog Number RCLST202732

A unique identifier assigned by

the manufacturer for tracking

and ordering purposes.[1]

CAS Number 1219794-66-7

The Chemical Abstracts

Service registry number, a

unique identifier for this

specific chemical substance.[1]

[2][3][4][5][6][7]

Molecular Formula C₈D₁₆O

Indicates the elemental

composition, with 'D'

representing deuterium.[1][2]

[6][7]

Molecular Weight 144.31 g/mol

The mass of one mole of the

compound, calculated using

the atomic weights of the

constituent isotopes.[1][2][5][6]

[7][8]

Lot Number XXXX-YYYY

A unique batch identifier that

ensures traceability of the

product's manufacturing

history and quality control

data.

Physical and Chemical Properties
This section details the physical characteristics and storage recommendations for the

compound.
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Parameter Example Data Interpretation

Appearance Colorless to pale yellow liquid
A visual description of the

product.

Solubility
Soluble in most organic

solvents

Provides guidance on

appropriate solvents for

preparing solutions.[2]

Storage Conditions
Store at 2-8°C, protect from

light

Recommended conditions to

maintain the stability and

integrity of the compound.[1][2]

Analytical Data
This is the core of the CoA, presenting the results of quality control testing. For deuterated

compounds, this section is critical for confirming isotopic purity.

Test Specification Result Method

Chemical Purity (by

GC-MS)
≥ 98.0% 99.5%

Gas Chromatography-

Mass Spectrometry

Isotopic Purity (by

GC-MS)
≥ 98 atom % D 99.2 atom % D

Gas Chromatography-

Mass Spectrometry

Deuterium

Incorporation (by ¹H

NMR)

Conforms to structure Conforms
Proton Nuclear

Magnetic Resonance

Structural

Confirmation (by ¹H

NMR)

Conforms to structure Conforms
Proton Nuclear

Magnetic Resonance

Experimental Protocols: A Closer Look
To fully interpret the analytical data, it is essential to understand the methodologies behind the

tests.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating volatile compounds and identifying them based

on their mass-to-charge ratio. For deuterated compounds, it is used to determine both chemical

and isotopic purity.

Methodology:

Sample Preparation: A dilute solution of Octanal-d16 is prepared in a volatile organic solvent

(e.g., dichloromethane).

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The sample is vaporized and travels through a capillary column. Compounds are

separated based on their boiling points and interactions with the column's stationary phase.

Deuterated compounds often have slightly shorter retention times than their non-deuterated

counterparts.[9]

Ionization: As the separated compounds elute from the column, they enter the mass

spectrometer and are ionized, typically by electron impact (EI).

Mass Analysis: The resulting ions are separated by their mass-to-charge ratio (m/z) and

detected.

Data Analysis: The resulting mass spectrum shows the molecular ion peak, which for

Octanal-d16 will be shifted to a higher m/z compared to unlabeled octanal due to the mass

of the deuterium atoms. The relative abundance of ions corresponding to different isotopic

compositions is used to calculate the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of a compound.

For deuterated compounds, both proton (¹H) and deuterium (²H) NMR can be used.

Methodology:

Sample Preparation: A small amount of Octanal-d16 is dissolved in a deuterated solvent

(e.g., chloroform-d) and placed in an NMR tube.
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Data Acquisition: The sample is placed in a strong magnetic field and irradiated with

radiofrequency pulses. The response of the atomic nuclei is detected.

¹H NMR Analysis: In the ¹H NMR spectrum of a highly deuterated compound like Octanal-
d16, the signals corresponding to protons will be significantly diminished or absent. The

absence of proton signals at positions expected for octanal confirms successful deuterium

incorporation.

²H NMR Analysis (Optional but Recommended): A deuterium NMR spectrum would show

signals at the chemical shifts where the deuterium atoms are located, providing direct

evidence of the labeling pattern.

Structural Confirmation: The overall pattern of any residual proton signals and the signals in

the deuterium spectrum are compared to the expected structure of Octanal-d16 to confirm

its identity and structural integrity.[10][11]

Visualizing Workflows and Logical Relationships
Diagrams can help clarify the analytical workflow and the logical interpretation of the CoA data.
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Caption: Workflow for interpreting an Octanal-d16 Certificate of Analysis.

Input

GC-MS Process

Output & Interpretation

Octanal-d16 Sample

Chromatographic
Separation

Ionization

Mass Detection

Mass Spectrum

Purity Calculation

Click to download full resolution via product page

Caption: Logical flow of GC-MS analysis for Octanal-d16.

Conclusion
Interpreting a Certificate of Analysis for a deuterated standard like Octanal-d16 requires a

foundational understanding of the analytical techniques employed and the data they generate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b588414?utm_src=pdf-body
https://www.benchchem.com/product/b588414?utm_src=pdf-body-img
https://www.benchchem.com/product/b588414?utm_src=pdf-body
https://www.benchchem.com/product/b588414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By carefully reviewing the product information, physical properties, and, most importantly, the

analytical data from techniques like GC-MS and NMR, researchers can confidently assess the

quality and suitability of the material for their specific applications. This diligence is fundamental

to achieving reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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